![molecular formula C6H7NO B030103 (1R,4S)-2-Azabicyclo[2.2.1]hept-5-en-3-one CAS No. 79200-56-9](/img/structure/B30103.png)
(1R,4S)-2-Azabicyclo[2.2.1]hept-5-en-3-one
Overview
Description
(1R,4S)-2-Azabicyclo[2.2.1]hept-5-en-3-one is an organic compound with a molecular formula of C7H11NO. It is a bicyclic compound with a seven-membered ring, and is classified as a cycloalkanone. This compound has a wide range of applications in various scientific fields, particularly in the synthesis of pharmaceuticals, agrochemicals, and natural products. It is also used in the synthesis of a variety of other organic compounds.2.1]hept-5-en-3-one, its scientific research applications, its mechanism of action, its biochemical and physiological effects, its advantages and limitations for lab experiments, and its potential future directions.
Scientific Research Applications
(1) Enzymatic Synthesis and Chiral Resolution The enantiomers of (1R,4S)-2-azabicyclo[2.2.1]hept-5-en-3-one serve as versatile synthons for a variety of drug candidates. The efficient synthesis and bioresolution of these compounds involve lactamase-catalyzed resolution processes. These methods have become fundamental in the preparation of synthons for this compound, showcasing its importance in asymmetric synthesis and biotransformation processes (Holt-Tiffin, 2009) (Mahmoudian et al., 1999).
(2) Structural Analysis and Absolute Configuration The absolute configuration of the compound has been a subject of research, with studies employing crystallography and spectroscopy to determine its structure. For instance, the absolute configuration of a derivative was determined using 1H, 1H-ROESY experiments and crystal structure analysis. This reflects the compound's importance in stereochemistry and structural organic chemistry (Pombo-Villar et al., 1993).
(3) Chemical Synthesis and Reactivity The compound is also pivotal in the synthesis of various chemicals, demonstrating its reactivity and utility in organic synthesis. It has been used in skeletal rearrangements, hydroarylation, and nucleophilic ring opening reactions to produce a range of significant chemical structures. This highlights its versatility and importance in the field of synthetic organic chemistry (Kobayashi et al., 1992) (Polívková & Piotrowski, 2013).
(4) Pharmacological Applications Although the request was to exclude drug use and dosage, it's noteworthy that the compound has been explored for its potential in pharmaceutical applications. This includes its use as a precursor in the synthesis of natural products and in the study of their binding properties to biological receptors. This indicates its potential relevance in medicinal chemistry and drug design (Pandey et al., 2001).
(5) Biochemical and Electronic Studies Lastly, biochemical and electronic studies involving this compound have been conducted to understand its properties better. These studies include enzyme-catalyzed resolutions and analysis of its electronic structure through spectroscopy, emphasizing its role in biochemical and physical organic chemistry (Taylor et al., 1993) (Novák & Kovač, 2005).
Safety and Hazards
properties
IUPAC Name |
(1R,4S)-2-azabicyclo[2.2.1]hept-5-en-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO/c8-6-4-1-2-5(3-4)7-6/h1-2,4-5H,3H2,(H,7,8)/t4-,5+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDUFYKNOXPZZIW-UHNVWZDZSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C=CC1NC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]2C=C[C@@H]1NC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10369337 | |
Record name | (-)-Vince lactam | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10369337 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
109.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
79200-56-9, 130931-83-8 | |
Record name | (-)-2-Azabicyclo[2.2.1]hept-5-en-3-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=79200-56-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (1R,4S)-2-Azabicyclo(2.2.1)hept-5-en-3-one | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0079200569 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (-)-Vince lactam | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10369337 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (1R,4S)-2-azabicyclo[2.2.1]hept-5-en-3-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.101.734 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | (1R,4S)-2-azabicyclo[2.2.1]hept-5-en-3-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.108.482 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | (1S)-(+)-2-AZABICYCLO[2.2.1]HEPT-5-EN-3-ONE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.156.164 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes (1R,4S)-2-Azabicyclo[2.2.1]hept-5-en-3-one a valuable starting material for medicinal chemistry?
A: This bicyclic lactam's rigid structure and defined stereochemistry make it an ideal scaffold for developing new drugs. Its utility stems from its susceptibility to various chemical transformations, allowing for the introduction of diverse functional groups and the construction of complex molecules. [, , ]
Q2: Can you provide examples of specific drugs or drug candidates synthesized using this compound as a starting material?
A: One notable example is Carbovir, an antiretroviral drug developed for treating HIV/AIDS. Researchers have successfully synthesized both enantiomers of Carbovir from this compound. [] Additionally, a novel carbocyclic analog of the antiviral and antibiotic nucleoside Bredinin has been synthesized using this lactam as a key precursor. [] Another example is Peramivir, an antiviral drug used to treat influenza, which can be synthesized using this compound as the starting material. []
Q3: How is the stereochemistry of this compound controlled during synthesis, and why is it important?
A: Stereospecific synthesis of cis-2,4-pyrrolidinedicarboxylic acid and cis-2,5-piperidinedicarboxylic acid can be achieved through the ruthenium tetroxide oxidation of lactams derived from hetero Diels-Alder adducts with this compound. [] Controlling the stereochemistry is crucial because different enantiomers of a molecule can exhibit drastically different biological activities. For instance, one enantiomer might be therapeutically active while the other could be inactive or even toxic.
Q4: What are some of the chemical transformations that this compound can undergo?
A: This lactam can undergo a variety of reactions, including ring-opening reactions, nucleophilic additions, and oxidations. [, , ] For instance, it can be reacted with nucleophiles in the presence of hydrolases and bases to produce derivatives with various substituents. [] It can also be subjected to ruthenium tetroxide oxidation to generate specific stereoisomers of dicarboxylic acids. []
Q5: Are there any biotechnological applications of this compound?
A: Yes, this compound can be utilized in biotechnological processes. For example, it can be transformed into optically active 1-amino-4-(hydroxymethyl)-2-cyclopentene using hydrolases in a controlled pH environment. [] This enzymatic approach highlights the potential of biocatalysis in synthesizing chiral building blocks for various applications.
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